1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide

• IUPAC Name: 1-ethyl-1-methylpiperidin-1-ium-4-one;iodide
• InChI: InChI=1S/C8H16NO.HI/c1-3-9(2)6-4-8(10)5-7-9;/h3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key: PIDODLRGSKHQDP-UHFFFAOYSA-M
• Canonical SMILES: CC[N+]1(CCC(=O)CC1)C.[I-]
• Molecular Formula: C8H16INO
• DSSTOX Substance ID: DTXSID80455155
• Molecular Weight: 269.12 g/mol
• CAS RN: 77542-18-8

Description

“1-Ethyl-1-methyl-4-oxopiperidin-1-ium iodide” is a chemical compound with the CAS Number: 77542-18-8. It has a molecular weight of 269.13 and its IUPAC name is 1-ethyl-1-methyl-4-oxopiperidinium iodide. The compound is typically stored in a dark place, under an inert atmosphere, at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H16NO.HI/c1-3-9(2)6-4-8(10)5-7-9;/h3-7H2,1-2H3;1H/q+1;/p-1. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The compound’s water solubility is calculated to be 2.41 mg/ml.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Heterocyclic Compounds : 1,2-Diaminopyridinium iodide reacted with ethyl acetoacetate forms 1,4-dihydro-2-methyl-4-oxopyrido[1,2-a]pyrimidin-1-ium iodide. This demonstrates its role in synthesizing various heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials (Potts, Dugas, & Surapaneni, 1973).

Materials Science

• Electrolytes in Solar Cells : 1-Ethyl-1-methyl pyrrolidinium iodide (P(12) I) is used as a solid-state electrolyte in dye-sensitized solar cells, showcasing its potential in renewable energy technologies. Such applications could lead to more efficient and stable solar cells (Li et al., 2012).

Organic Chemistry

• Formation of Novel Complexes and Structures : Synthesis of benzyl silanes like 1-(benzyldimethylsilyl)methyl-1-methylpiperidin-1-ium iodide has been structurally characterized, indicating the compound's role in forming diverse chemical structures. Such structures are critical in the development of new chemical entities for various applications (Otte et al., 2017).

Catalysis

• Catalytic Properties in Chemical Reactions : New rhodium(I) hydrido complexes, involving variants of 1-ethyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.13,7]decane iodide, have been synthesized. These complexes exhibit efficient catalytic properties for hydrogenation of C=C bonds, demonstrating their potential in catalytic chemistry (Pruchnik, Smoleński, Gałdecka, & Gałdecki, 1999).

Pharmacological Research

• Synthesis of Merocyanine Dyes : 1-Ethyl-2-[(2-substituted 3-oxoisoindolin-1-ylidene)methyl]-pyridinium or quinolinium iodide merocyanine dyes have been synthesized. These dyes show high bactericidal activity against various bacteria, indicating their potential use in pharmaceuticals and antimicrobial agents (Abdel-Rahman & Khalil, 1978).

Electronic Materials

• Semiconducting Properties : Research on a series of iodide salts of p-N-alkylpyridinium nitronyl nitroxides showed varying magnetic behaviors based on the position of the iodide ion. This indicates potential applications in the development of electronic materials, particularly in semiconductors (Awaga et al., 1994).

Electrochemistry

• Electrochemical Applications : The iodide/triiodide/iodine redox system, involving compounds like 1-ethyl-3-methylimidazolium iodide, is integral in dye-sensitized solar cell technology. Understanding this system's electrochemical properties is crucial for the development of more efficient solar energy conversion devices (Bentley et al., 2015).

Safety and Hazards

The compound has been classified with the signal word "Warning". The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods I

Procedure details

To a solution of 1-ethyl-4-oxopiperidine (25 g, 0.197 mol) in acetone (250 ml) at RT in a water bath was added methyl iodide (15.5 ml, 0.25 mol) at such a rate to keep the temperature below 30° C. The mixture was filtered and the precipitate washed with acetone and dried to yield 1-ethyl-1-methyl-4-oxopiperidinium iodide (45 g) (LC/MS: Rt 0.38, [M+H]+ 143).

Synthesis routes and methods II

Procedure details

Iodomethane (65 mL; 1.00 mol) was added in portions to a solution of 1-ethyl-4-piperidone (100 g; 0.79 mol) in acetone (1 L) at 20-30° C. (internal, ice cooling). After stirring for 3 h more the title compound (D13) was obtained by filtration washing with acetone (189 g).